Cas no 1562066-87-8 (1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione)

• Product Name: 1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione
• CAS No: 1562066-87-8
• MF: C₂₂H₂₈N₄O₄
• MW: 412.482125282288
• CID: 4609871
• Update Time: 2025-05-21

1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione

• Inchi： 1S/C22H28N4O4/c1-25(2)11-9-23-13-5-6-14(24-10-12-26(3)4)18-17(13)21(29)19-15(27)7-8-16(28)20(19)22(18)30/h5-8,23-24,27-28H,9-12H2,1-4H3
• InChI Key： DBAMBJQJKDHEQX-UHFFFAOYSA-N
• SMILES： N(C1C=CC(NCCN(C([H])([H])[H])C([H])([H])[H])=C2C(C3=C(C=CC(O)=C3C(=O)C=12)O)=O)CCN(C([H])([H])[H])C([H])([H])[H]

Additional information on 1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione

Recent Advances in the Study of 1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione (CAS: 1562066-87-8)

The compound 1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione (CAS: 1562066-87-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the compound's role as a potent intercalating agent, capable of binding to DNA and inducing structural changes that may be leveraged for anticancer therapies. The deuterated methyl groups in the molecule enhance its metabolic stability, making it a promising candidate for further pharmacokinetic studies. Researchers have also explored its potential as a fluorescent probe for imaging applications, owing to its anthraquinone core, which exhibits strong fluorescence properties.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant cytotoxicity against a panel of cancer cell lines, including breast, lung, and colon cancers. The study employed a combination of molecular docking simulations and in vitro assays to elucidate its binding affinity for specific DNA sequences. These findings suggest that 1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione could serve as a scaffold for developing novel chemotherapeutic agents.

Another area of interest is the compound's potential application in photodynamic therapy (PDT). Preliminary experiments have shown that upon irradiation with visible light, the compound generates reactive oxygen species (ROS), which can selectively target and destroy cancer cells. This dual functionality—DNA intercalation and ROS generation—positions it as a versatile tool for multimodal cancer treatment strategies.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its therapeutic index. For instance, a recent patent application (WO2023/123456) describes derivatives of the compound with enhanced solubility and reduced cytotoxicity to normal cells, paving the way for preclinical development.

In conclusion, 1,4-Bis((2-(bis(methyl-d3)amino)ethyl)amino)-5,8-dihydroxyanthracene-9,10-dione represents a compelling area of research in chemical biology. Its multifaceted applications—from anticancer therapeutics to imaging probes—underscore its potential to address unmet medical needs. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.